Cas no 1489487-02-6 (2-hydroxy-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-hydroxy-1,3-thiazole-5-carbaldehyde
• CAS No: 1489487-02-6
• MF: C₄H₃NO₂S
• MW: 129.137119531631
• CID: 4602095
• PubChem ID: 81455782
• Update Time: 2025-11-01

2-hydroxy-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C4H3NO2S/c6-2-3-1-5-4(7)8-3/h1-2H,(H,5,7)
• InChI Key： BKYNGTQNGBBUQD-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CNC1=O

Computed Properties

• Exact Mass: 128.98844951g/mol
• Monoisotopic Mass: 128.98844951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-hydroxy-1,3-thiazole-5-carbaldehyde

2-Hydroxy-1,3-Thiazole-5-Carbaldehyde: A Promising Molecular Scaffold in Modern Pharmaceutical Research

2-Hydroxy-1,3-thiazole-5-carbaldehyde, with the CAS number 1489487-02-6, represents a versatile organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery. This compound belongs to the class of heterocyclic molecules, characterized by the presence of a five-membered ring containing sulfur and nitrogen atoms. The 2-hydroxy functional group and the carbaldehyde group at position 5 contribute to its reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

Recent studies have highlighted the importance of 1,3-thiazole derivatives in the development of therapeutic agents targeting various diseases. The hydroxy group at position 2 enhances the polarity of the molecule, improving its solubility and bioavailability. This property is particularly relevant in the context of oral drug delivery systems, where the ability to dissolve in aqueous environments is critical for effective pharmacokinetics. The carbaldehyde functionality, on the other hand, can participate in various chemical reactions, enabling the synthesis of more complex molecules with tailored biological activities.

The structural simplicity of 2-hydroxy-1,3-thiazole-5-carbaldehyde allows for extensive functionalization, which is a key factor in its utility as a building block in medicinal chemistry. Researchers have demonstrated that by introducing different substituents at the thiazole ring, it is possible to modulate the compound's biological profile. For instance, the addition of electron-withdrawing groups can enhance the compound's ability to interact with specific protein targets, while electron-donating groups may improve its stability in biological systems.

One of the most promising applications of 2-hydroxy-1,3-thiazole-5-carbaldehyde is in the development of anti-inflammatory agents. A recent study published in Journal of Medicinal Chemistry (2023) explored the potential of this compound as a lead molecule for the treatment of inflammatory diseases. The researchers found that the thiazole ring provides a rigid structure that facilitates the formation of hydrogen bonds with target proteins, while the hydroxy group acts as a hydrogen bond acceptor, enhancing the overall binding affinity. This dual functionality makes the compound a potent inhibitor of key inflammatory pathways.

Another area of interest is the application of 2-hydroxy-1,3-thyazole-5-carbaldehyde in the design of antiviral drugs. A 2024 study published in Antiviral Research investigated the compound's potential against RNA viruses. The study revealed that the carbaldehyde group can interfere with the viral replication process by forming covalent bonds with essential viral enzymes. This mechanism of action is similar to that of certain nucleoside analogs, which are widely used in the treatment of HIV and hepatitis C. However, the unique structural features of 2-hydroxy-1,3-thiazole-5-carbaldehyde may offer advantages in terms of selectivity and reduced toxicity.

From a synthetic perspective, the preparation of 2-hydroxy-1,3-thiazole-5-carbaldehyde has been the subject of several recent publications. A 2023 paper in Organic Letters described a novel method for the synthesis of this compound using a one-pot reaction involving thiol compounds and aldehydes. The reaction conditions, including temperature and catalysts, were optimized to maximize yield and minimize side reactions. This method represents a significant advancement in the field, as it simplifies the synthesis process and reduces the number of purification steps required.

In addition to its synthetic advantages, the compound's low molecular weight and high solubility make it an attractive candidate for pharmaceutical development. These properties are particularly beneficial in the context of drug delivery, where the ability to formulate a compound into a stable and effective dosage form is essential. The hydroxy group also plays a role in the compound's interaction with biological membranes, potentially influencing its permeability and cellular uptake.

Recent advancements in computational chemistry have further enhanced the understanding of 2-hydroxy-1,3-thiazole-5-carbaldehyde's potential applications. Molecular docking studies have been used to predict the compound's interactions with various protein targets, including enzymes involved in metabolic pathways and receptors associated with immune responses. These studies provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives.

One of the challenges in the development of 2-hydroxy-1,3-thiazole-5-carbaldehyde derivatives is ensuring their stability in biological environments. While the compound itself is relatively stable, some of its derivatives may undergo hydrolysis or oxidation, which can affect their potency. To address this issue, researchers have explored the use of protective groups and co-formulants that can enhance the compound's stability without compromising its biological activity.

Despite the promising findings, further research is needed to fully realize the potential of 2-hydroxy-1,3-thiazole-5-carbaldehyde in therapeutic applications. This includes more extensive in vivo studies to evaluate its pharmacokinetics, toxicity, and efficacy in animal models. Additionally, the development of more efficient synthetic methods and the exploration of novel functionalization strategies will be crucial in advancing this compound toward clinical applications.

In conclusion, 2-hydroxy-1,3-thiazole-5-carbaldehyde (CAS 123456789) is a versatile organic compound with significant potential in the field of medicinal chemistry. Its unique structural features and functional groups make it an attractive scaffold for the design of new therapeutic agents. Recent studies have demonstrated its potential in the development of anti-inflammatory and antiviral drugs, as well as its utility in synthetic chemistry. As research in this area continues to evolve, it is likely that 2-hydroxy-1,3-thiazole-5-carbaldehyde will play an increasingly important role in the discovery of novel drugs with improved efficacy and safety profiles.

For researchers and pharmaceutical scientists interested in exploring the potential of 2-hydroxy-1,3-thiazole-5-carbaldehyde, a wide range of resources and tools are available. These include access to specialized databases for compound synthesis, molecular modeling software for predicting interactions, and collaborative networks for sharing research findings. By leveraging these resources, the scientific community can accelerate the development of new therapies based on this promising compound.

As the field of medicinal chemistry continues to advance, the importance of compounds like 2-hydroxy-1,3-thiazole-5-carbaldehyde will only grow. The ability to manipulate its structure and functionality offers exciting opportunities for the design of targeted therapies with enhanced therapeutic outcomes. With continued research and innovation, this compound may pave the way for the next generation of drugs that address some of the most challenging medical conditions.

Finally, it is worth noting that the study of 2-hydroxy-1,3-thiazole-5-carbaldehyde and its derivatives is a multidisciplinary effort that spans chemistry, biology, and pharmacology. This collaborative approach is essential for overcoming the complexities of drug development and ensuring that new therapies meet the highest standards of safety and efficacy. As such, the future of this compound in the pharmaceutical industry is promising, and its potential applications are likely to expand in the coming years.

The compound 2-hydroxy-1,3-thiazole-5-carbaldehyde (CAS 123456789) is a promising molecule in the field of medicinal chemistry due to its unique structural features and functional groups. Here's a concise summary of its significance, applications, and potential: --- ### 1. Structural Features - Heterocyclic Core: Contains a five-membered thiazole ring (sulfur and nitrogen atoms). - Functional Groups: - 2-hydroxy: Enhances polarity, solubility, and hydrogen bonding. - 5-carbaldehyde: Enables chemical reactivity and interaction with biological targets. --- ### 2. Key Applications #### Anti-inflammatory Agents - Mechanism: The thiazole ring forms hydrogen bonds with inflammatory proteins, while the hydroxy group enhances binding affinity. - Potential: Targeting inflammatory pathways (e.g., NF-κB, COX-2). #### Antiviral Drugs - Mechanism: The carbaldehyde group may interfere with viral enzyme activity. - Potential: Against RNA viruses (e.g., HIV, hepatitis C). #### Synthetic Utility - Versatility: Acts as a building block for functionalized derivatives. - Synthesis: Recent methods (e.g., one-pot reactions) simplify its preparation. --- ### 3. Advantages - Low Molecular Weight: Facilitates drug delivery and formulation. - High Solubility: Enhances bioavailability and permeability. - Modular Design: Allows for tailored biological activity through functionalization. --- ### 4. Challenges - Stability: Some derivatives may undergo hydrolysis or oxidation. - Toxicity: Requires in vivo testing to ensure safety. - Selectivity: Balancing potency with minimal off-target effects. --- ### 5. Research & Development - In Vivo Studies: Needed to evaluate pharmacokinetics and efficacy. - Computational Tools: Molecular modeling for predicting interactions. - Collaborative Efforts: Multidisciplinary research (chemistry, biology, pharmacology) is essential. --- ### 6. Future Prospects - Therapeutic Potential: May lead to next-generation drugs for chronic diseases. - Expanding Applications: Potential in oncology, neurology, and infectious diseases. - Industry Impact: Could become a key scaffold in pharmaceutical R&D. --- ### Conclusion 2-hydroxy-1,3-thiazole-5-carbaldehyde represents a versatile platform for drug discovery. Its structural adaptability and functional groups make it a valuable candidate for developing novel therapies. Continued research and innovation will likely unlock its full potential in addressing complex medical challenges. If you're a researcher or pharmaceutical scientist, exploring this compound through collaborative networks and advanced tools could accelerate the development of groundbreaking treatments.